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Compound of Interest

Compound Name: 3-Formyl-1-phenylindazole

Cat. No.: B8276694

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Objective: This document provides an overview of the chemical importance of the 1-

phenylindazole-3-carbaldehyde scaffold, discusses the general principles of relevant

formylation reactions, outlines critical safety and handling procedures, and details standard

analytical techniques for characterization.

Introduction: The Significance of the Indazole
Scaffold
The indazole core is a privileged scaffold in medicinal chemistry, appearing in a wide array of

pharmacologically active compounds. Its unique bicyclic structure, consisting of fused benzene

and pyrazole rings, allows it to act as a versatile pharmacophore capable of engaging with

various biological targets through hydrogen bonding, π-stacking, and hydrophobic interactions.

The introduction of a formyl (-CHO) group at the 3-position, as in 3-Formyl-1-phenylindazole,

creates a highly valuable synthetic intermediate. This aldehyde functionality serves as a

chemical handle for a multitude of subsequent transformations, enabling the construction of

more complex molecular architectures. For instance, it can readily participate in:
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Reductive amination: To form amines, which are key functional groups in many drug

candidates.

Wittig reactions: To create carbon-carbon double bonds for scaffold extension.

Aldol and related condensations: To build larger, more elaborate structures.

Oxidation: To generate the corresponding carboxylic acid, another crucial functional group in

drug design.

Given its utility, understanding the principles behind its formation and handling is crucial for

drug development professionals.

General Principles of Vilsmeier-Haack Formylation
One of the most common and effective methods for the formylation of electron-rich heterocyclic

compounds like indazoles is the Vilsmeier-Haack reaction. This reaction introduces a formyl

group using a Vilsmeier reagent, which is typically formed in situ from a substituted amide and

phosphorus oxychloride.

Mechanism Overview
The reaction proceeds through several key stages:

Formation of the Vilsmeier Reagent: N,N-Dimethylformamide (DMF) acts as a nucleophile,

attacking the electrophilic phosphorus atom of phosphorus oxychloride (POCl₃).[1][2] This

leads to the formation of a highly electrophilic chloroiminium ion, known as the Vilsmeier

reagent.[1][3][4][5]

Electrophilic Aromatic Substitution: The electron-rich indazole ring attacks the electrophilic

carbon of the Vilsmeier reagent.[3][6] This step is a classic electrophilic aromatic substitution,

where the aromaticity of the indazole ring is temporarily disrupted.

Rearomatization: A base (often DMF from the reaction mixture) removes a proton from the

indazole ring, restoring aromaticity.[3][5]

Hydrolysis: The resulting iminium salt intermediate is then hydrolyzed during aqueous

workup.[3][4] This step replaces the nitrogen-containing group with a carbonyl oxygen,
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yielding the final 3-formyl-1-phenylindazole product.

Visualization of the Vilsmeier-Haack Mechanism

General Vilsmeier-Haack Reaction Pathway
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Caption: General workflow of the Vilsmeier-Haack formylation reaction.

Safety, Handling, and Waste Disposal
When working with the reagents typically involved in a Vilsmeier-Haack reaction, adherence to

strict safety protocols is paramount.

Reagent Safety Profile
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Reagent Hazard Class Key Risks
Recommended
PPE

Phosphorus

Oxychloride (POCl₃)

Corrosive, Acutely

Toxic

Reacts violently with

water, causes severe

skin burns and eye

damage, toxic if

inhaled.

Chemical resistant

gloves (butyl rubber),

splash goggles, face

shield, lab coat, use in

a chemical fume

hood.

N,N-

Dimethylformamide

(DMF)

Reproductive Toxin,

Irritant

May damage the

unborn child, causes

skin and eye irritation,

harmful if absorbed

through skin.

Chemical resistant

gloves (nitrile), splash

goggles, lab coat, use

in a chemical fume

hood.

1-Phenylindazole Irritant

May cause skin, eye,

and respiratory

irritation.

Standard laboratory

PPE (gloves, goggles,

lab coat).

Aqueous Bases (e.g.,

NaOH, NaHCO₃)
Corrosive

Can cause severe

skin and eye burns.

Standard laboratory

PPE.

Procedural Precautions
Moisture Sensitivity: Phosphorus oxychloride reacts violently with water to release heat and

corrosive HCl gas. All glassware must be thoroughly dried (oven or flame-dried) and the

reaction should be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

Temperature Control: The initial formation of the Vilsmeier reagent is exothermic. The

addition of POCl₃ to DMF should be done slowly and at a reduced temperature (e.g., in an

ice bath) to control the reaction rate and prevent dangerous temperature spikes.

Ventilation: All operations involving POCl₃ and DMF must be performed inside a certified

chemical fume hood to prevent inhalation of toxic vapors.

Quenching: The reaction mixture must be quenched carefully. This is typically done by slowly

pouring the reaction mixture onto crushed ice. This step is highly exothermic and can cause
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splashing and the release of HCl gas. Perform this step slowly in the fume hood.

Waste Disposal
Halogenated Organic Waste: All organic solvents and residues from the reaction (containing

DMF and chlorinated byproducts) should be collected in a designated halogenated organic

waste container.

Aqueous Waste: The aqueous layer from the workup should be neutralized before disposal.

Check local regulations for the proper disposal of neutralized aqueous waste.

Product Purification and Characterization
After the reaction is complete, the crude product must be isolated and purified.

Purification Techniques
Recrystallization: This is the most common method for purifying solid organic compounds. A

suitable solvent system must be identified where the desired product is soluble at high

temperatures but sparingly soluble at low temperatures, while impurities remain soluble at all

temperatures. Ethanol or isopropanol are often good starting points for indazole derivatives.

Column Chromatography: If recrystallization fails to provide a product of sufficient purity,

silica gel column chromatography can be employed. A solvent system (eluent) of appropriate

polarity is used to separate the product from impurities based on their differential adsorption

to the silica stationary phase.

Analytical Characterization
To confirm the identity and purity of the synthesized 3-Formyl-1-phenylindazole, a

combination of spectroscopic methods is essential.
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Technique
Expected Result for 3-Formyl-1-
phenylindazole

¹H NMR

A singlet peak for the aldehyde proton (CHO) in

the downfield region (typically δ 9-10 ppm).

Aromatic protons on the indazole and phenyl

rings will appear in the δ 7-8.5 ppm range with

characteristic splitting patterns.

¹³C NMR

A peak for the aldehyde carbonyl carbon in the

highly deshielded region (typically δ 185-200

ppm). Peaks for the aromatic carbons will

appear in the δ 110-150 ppm range.

Infrared (IR) Spectroscopy

A strong, sharp absorption band for the

aldehyde C=O stretch, typically around 1690-

1715 cm⁻¹.

Mass Spectrometry (MS)

The molecular ion peak (M⁺) corresponding to

the exact mass of the compound (C₁₄H₁₀N₂O).

High-resolution mass spectrometry (HRMS) can

confirm the elemental composition.

Melting Point

A sharp melting point range indicates high

purity. This can be compared to literature

values.

Workflow for Synthesis and Analysis
Caption: From reagents to verified product: a typical synthesis workflow.

References
Name-Reaction.com. Vilsmeier-Haack reaction. [Link]

YouTube. Vilsmeier-Haack Reaction Mechanism | Organic Chemistry. [Link]

Slideshare. Vilsmeier haack rxn. [Link]

J&K Scientific LLC. Vilsmeier-Haack Reaction. [Link]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.name-reaction.com/vilsmeier-haack-reaction
https://www.youtube.com/watch?v=JmQQjF_3w7M
https://www.slideshare.net/Saishivakumar8/vilsmeier-haack-rxn-250893335
https://jkscientific.com/en/named-reaction/Vilsmeier-Haack-Reaction-42
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8276694?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Organic Chemistry Portal. Vilsmeier-Haack Reaction. [Link]

NROChemistry. Vilsmeier-Haack Reaction. [Link]

Chemistry Steps. Vilsmeier-Haack Reaction. [Link]

Thieme Connect. Regioselective C3-Formylation of 2H-Indazoles Using Selectfluor under

Microwave-Assisted Conditions. [Link]

National Center for Biotechnology Information (PMC). Synthesis of indazoles from 2-

formylphenylboronic acids. [Link]

Organic Chemistry Portal. Synthesis of indazoles. [Link]

Organic Chemistry Portal. Synthesis of 2H-indazoles. [Link]

PubMed. Synthesis of substituted 1H-indazoles from arynes and hydrazones. [Link]

YouTube. Vilsmeier Reaction. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8276694/docs#application-note-understanding-the-
chemistry-of-3-formyl-1-phenylindazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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